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Compound of Interest

Compound Name: Phenyl 4-methylbenzenesulfonate

Cat. No.: B181179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenyl 4-methylbenzenesulfonate, also known as phenyl tosylate, is a versatile organic

compound widely utilized in synthetic chemistry. It serves as a crucial intermediate and reagent

in a variety of chemical transformations, most notably in cross-coupling reactions and as a

protecting group for phenols. This technical guide provides an in-depth review of its chemical

properties, synthesis, reactivity, and potential applications, with a focus on experimental details

and data presentation for the scientific community.

Chemical and Physical Properties
Phenyl 4-methylbenzenesulfonate is a white crystalline solid at room temperature. Its key

physical and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₃H₁₂O₃S [1]

Molecular Weight 248.30 g/mol [1]

Melting Point 94-95 °C

Appearance White crystalline powder

CAS Number 640-60-8

PubChem CID 223146 [1]

Spectroscopic Data
The structural characterization of phenyl 4-methylbenzenesulfonate is accomplished through

various spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Infrared

(IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Nucleus
Chemical Shift

(δ, ppm)
Multiplicity

Coupling

Constant (J,

Hz)

Assignment

¹H NMR (CDCl₃) 7.70 d 8.1 2H, Ar-H (tosyl)

7.40–7.17 m 5H, Ar-H (phenyl)

6.98 d 7.4 2H, Ar-H (tosyl)

2.44 s 3H, CH₃

¹³C NMR (CDCl₃) 149.69 C-O (phenyl)

145.33 C-S (tosyl)

132.48 C-CH₃ (tosyl)

129.74 Ar-C (tosyl)

129.60 Ar-C (phenyl)

128.52 Ar-C (tosyl)

127.07 Ar-C (phenyl)

122.39 Ar-C (phenyl)

21.70 CH₃

Experimental Protocols
Synthesis of Phenyl 4-methylbenzenesulfonate
The most common method for the synthesis of phenyl 4-methylbenzenesulfonate is the

esterification of phenol with p-toluenesulfonyl chloride in the presence of a base.

Reaction Scheme:

Phenol + p-Toluenesulfonyl Chloride Pyridine, CH₂Cl₂
0 °C to rt Phenyl 4-methylbenzenesulfonate + Pyridine·HCl
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Caption: Synthesis of Phenyl 4-methylbenzenesulfonate.

Materials and Reagents:

Phenol

p-Toluenesulfonyl chloride (Tosyl chloride)

Pyridine

Dichloromethane (CH₂Cl₂)

1 M Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Hexane

Ethyl acetate

Procedure:

To a solution of phenol (1.0 equivalent) in dichloromethane in a round-bottom flask equipped

with a magnetic stirrer and under an inert atmosphere, add pyridine (1.5 equivalents).

Cool the solution to 0 °C in an ice bath.

Slowly add p-toluenesulfonyl chloride (1.2 equivalents) portion-wise to the stirred solution,

maintaining the temperature at or below 5 °C.

After the addition is complete, continue stirring the reaction at 0 °C for 1-2 hours, and then

allow it to warm to room temperature and stir for an additional 12 hours.
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Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding 1 M HCl.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer successively with 1 M HCl, saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by recrystallization from a mixture of hexane and ethyl acetate to

afford pure phenyl 4-methylbenzenesulfonate as a white solid.

Reactivity and Applications
Suzuki-Miyaura Cross-Coupling Reactions
Phenyl 4-methylbenzenesulfonate can serve as an electrophilic partner in palladium-

catalyzed Suzuki-Miyaura cross-coupling reactions, providing an alternative to aryl halides for

the formation of biaryl compounds. The tosylate group acts as a leaving group, enabling the

coupling with an organoboron reagent.

General Workflow for Suzuki-Miyaura Coupling:

Start with Phenyl 4-methylbenzenesulfonate Add Arylboronic Acid,
Pd Catalyst, and Base Heat Reaction Mixture in Solvent Aqueous Workup and Extraction Purification by

Column Chromatography Isolated Biaryl Product

Click to download full resolution via product page

Caption: General workflow for Suzuki-Miyaura coupling.

Experimental Protocol (General):

In a Schlenk tube under an inert atmosphere, combine phenyl 4-methylbenzenesulfonate
(1.0 equivalent), the desired arylboronic acid (1.2-1.5 equivalents), a palladium catalyst (e.g.,

Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, K₃PO₄, 2.0 equivalents).
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Add a degassed solvent (e.g., toluene, dioxane, or DMF).

Heat the reaction mixture at 80-110 °C and monitor the progress by TLC or GC-MS.

After completion, cool the reaction to room temperature and perform an aqueous workup.

Extract the product with an organic solvent (e.g., ethyl acetate).

Dry the combined organic layers over a drying agent, filter, and concentrate.

Purify the crude product by flash column chromatography on silica gel.

Use as a Protecting Group
The tosylate group can be used to protect the hydroxyl group of phenols. This is particularly

useful in multi-step syntheses where the phenolic hydroxyl group needs to be masked to

prevent it from reacting with certain reagents. The tosyl group is generally stable to a wide

range of reaction conditions and can be removed when needed.

Biological Activity
While there is limited direct research on the biological activity of phenyl 4-
methylbenzenesulfonate itself, studies on structurally related compounds provide insights into

its potential pharmacological relevance.

A class of compounds known as phenyl 4-(2-oxo-3-alkylimidazolidin-1-yl)benzenesulfonates

(PAIB-SOs) have been investigated as antimitotic prodrugs.[2][3][4] These molecules are

designed to be activated by the cytochrome P450 enzyme CYP1A1, which is often

overexpressed in certain cancer cells, into cytotoxic metabolites that disrupt microtubule

formation.[3] The core structure of these prodrugs contains the phenyl benzenesulfonate

moiety.

Proposed Bioactivation Pathway of PAIB-SOs:

PAIB-SO (Prodrug) CYP1A1
(in cancer cells)

N-dealkylation PIB-SO (Active Metabolite) Microtubule Disruption
-> Apoptosis
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Caption: Proposed bioactivation of PAIB-SO prodrugs.

Furthermore, various benzenesulfonamide derivatives have been shown to exhibit anti-

inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, particularly COX-2.[5] The

inflammatory response is often mediated by signaling pathways such as the NF-κB pathway.[6]

While not directly demonstrated for phenyl 4-methylbenzenesulfonate, its structural similarity

to these anti-inflammatory agents suggests that it could be a scaffold for the design of novel

anti-inflammatory drugs.

General Inflammatory Signaling Pathway:

Inflammatory Stimulus
(e.g., LPS)

IKK Activation

IκB Phosphorylation
& Degradation

NF-κB Nuclear Translocation

Pro-inflammatory Gene Expression
(e.g., COX-2, TNF-α, IL-6)

Click to download full resolution via product page

Caption: Simplified NF-κB inflammatory signaling pathway.
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Conclusion
Phenyl 4-methylbenzenesulfonate is a valuable and versatile compound in organic synthesis.

Its straightforward preparation, well-characterized spectroscopic properties, and diverse

reactivity make it an important tool for chemists in academia and industry. Its role in facilitating

carbon-carbon bond formation via Suzuki-Miyaura coupling and as a reliable protecting group

for phenols underscores its utility. While its own biological activity is not extensively studied, the

demonstrated efficacy of structurally related compounds in areas such as anticancer and anti-

inflammatory research highlights the potential of the phenyl benzenesulfonate scaffold in

medicinal chemistry and drug discovery. This guide provides a solid foundation for researchers

and professionals working with or considering the use of this important chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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